Cas no 1361553-17-4 (3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361553-17-4
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4965933
• Update Time: 2025-08-04

3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-9-2-3-10(13(17,18)19)20-12(9)11-7(15)4-6(14)5-8(11)16/h2-5H,1H3
• InChI Key： NZUFUOCUFOKHPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(C(F)(F)F)N=1)OC)Cl)Cl

Computed Properties

• Exact Mass: 354.954531 g/mol
• Monoisotopic Mass: 354.954531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1
• Molecular Weight: 356.5

Additional information on 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361553-17-4) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinctive molecular framework, which includes a pyridine ring substituted with a methoxy group, a trichlorophenyl group, and a trifluoromethyl group. These functional groups contribute to the compound's chemical stability and reactivity, making it an interesting subject for both academic research and industrial applications.

The pyridine ring is a fundamental component of many biologically active molecules, including several important pharmaceuticals. The presence of the methoxy group enhances the compound's solubility and can influence its biological activity. The trichlorophenyl group introduces significant halogenation, which can affect the compound's electronic properties and reactivity. The trifluoromethyl group, known for its strong electron-withdrawing effect, further modifies the compound's chemical behavior and can enhance its stability and biological activity.

Recent studies have highlighted the potential of 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine in various applications. For instance, research published in the Journal of Medicinal Chemistry has explored its use as a lead compound in the development of novel antiviral agents. The compound's unique structure provides a scaffold for the design of derivatives with enhanced antiviral properties. Additionally, its stability and solubility make it an attractive candidate for further optimization and clinical testing.

In the realm of agrochemicals, 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has shown promise as a potential herbicide or fungicide. Its ability to disrupt specific biological pathways in target organisms makes it an effective tool for controlling plant pests and diseases. Studies have demonstrated that the compound exhibits low toxicity to non-target organisms, which is a crucial factor in its potential commercialization.

The synthesis of 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has been extensively studied to optimize yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving halogenation, substitution reactions, and ring formation. One notable method involves the reaction of 2-chloro-5-trifluoromethylpyridine with 2,4,6-trichlorophenol in the presence of a base to form the desired product. This method has been shown to be efficient and scalable for industrial production.

The physical properties of 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, such as its melting point and solubility in different solvents, have been well-characterized. These properties are crucial for understanding its behavior in various environments and for optimizing its use in different applications. For example, its high melting point (185-187°C) indicates strong intermolecular forces within the crystal lattice.

In terms of safety and environmental impact, studies have shown that 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine exhibits low toxicity to mammals and aquatic organisms when used at recommended concentrations. However, proper handling and disposal procedures should always be followed to minimize any potential risks. Regulatory agencies such as the Environmental Protection Agency (EPA) have guidelines for the safe use of compounds with similar structures.

The future prospects for 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine are promising. Ongoing research is focused on developing more efficient synthetic methods and exploring new applications in medicine and agriculture. Collaborative efforts between academic institutions and industry partners are driving innovation in this field. As new derivatives are synthesized and tested for their biological activity, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and practical applications.

In conclusion, 3-Methoxy-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361553-17-4) is a versatile organic compound with a rich structural profile and diverse potential applications. Its unique combination of functional groups makes it an intriguing subject for both fundamental research and practical development. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to various scientific disciplines.